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Compound of Interest

Compound Name: 3-Amino-1-propanol

Cat. No.: B044665

An Objective Comparison of 3-Amino-1-propanol and Other Amino Alcohols in Drug Discovery

In the landscape of drug discovery and development, the selection of appropriate building
blocks is paramount to achieving desired pharmacokinetic and pharmacodynamic profiles.
Amino alcohols, a class of organic compounds containing both an amine and a hydroxyl
functional group, are versatile synthons frequently incorporated into drug candidates to
modulate properties such as solubility, lipophilicity, and metabolic stability. This guide provides
a comparative analysis of 3-Amino-1-propanol against other commonly utilized amino
alcohols—Ethanolamine, N-Methylethanolamine, and 2-Amino-2-methyl-1-propanol—
supported by physicochemical data and standardized experimental protocols.

Structural and Physicochemical Comparison

The fundamental differences in the structure of these amino alcohols—namely carbon chain
length, substitution on the amine, and steric hindrance—give rise to distinct physicochemical
properties. These properties are critical determinants of a molecule's behavior in a biological
system.
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Structural Comparison of Amino Alcohols
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Caption: Structural relationships between selected amino alcohols.

The choice of amino alcohol can significantly impact a drug candidate's properties. For
instance, increasing carbon chain length from ethanolamine to 3-amino-1-propanol generally
increases lipophilicity. N-methylation (as in N-methylethanolamine) can alter basicity and
metabolic stability, while steric hindrance (as in 2-amino-2-methyl-1-propanol) can shield the
amine group from metabolic enzymes.[1][2]

Table 1: Physicochemical Properties of Selected Amino
Alcohols
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) N- 2-Amino-2-
3-Amino-1- .
Property Ethanolamine Methylethanol methyl-1-
propanol .
amine propanol
Molar Mass (
75.11[3][4] 61.08[5][6] 75.11[1][7] 89.14[8][9]
g/mol)
Boiling Point (°C)  184-187[3] 170-171[10][11] 158.1[1] 165[9][12]
Melting Point
“0) 10-12[3] 10.3-10.5[10][11]  -4.5[1] 24-28[9]
Density (g/mL at
0.982[3] 1.012[10] 0.935[1] 0.934[9][13]
20-25°C)
logP -0.8 (Computed)
-1.1[4][14] -1.3[6] -1.062[1]
(Octanol/Water) [8]
pKa 10.16[4] 9.50[15] 9.8 (approx.) 9.7 (approx.)
Water Solubility Miscible[3][16] Miscible[5][15] Miscible[1][7] Soluble

Role and Impact in Drug Design

Amino alcohols are incorporated into drug molecules to serve several functions, including

acting as linkers or spacers, modifying solubility, and serving as precursors for more complex

moieties.[17][18][19][20] The choice of a specific amino alcohol can profoundly influence the

Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a drug candidate.
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Impact on Drug Candidate's ADME Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.nbinno.com/article/water-treatment-agents/the-chemical-properties-and-synthesis-of-2-amino-2-methyl-1-propanol-a-detailed-look-ky
https://www.sigmaaldrich.com/RU/en/product/aldrich/239844
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-propanol
https://www.webqc.org/compound.php?compound=Ethanolamine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanolamine
http://manavchem.com/pdf/MONO%20METHYL%20ETHANOL%20AMINE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-methyl-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-methyl-1-propanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0320043.htm
https://en.wikipedia.org/wiki/Ethanolamine
https://www.acs.org/molecule-of-the-week/archive/e/ethanolamine.html
https://www.chemimpex.com/products/00681
https://www.yufenggp.com/news/everything-you-need-to-known.html
https://www.univarsolutions.com/3-amino-1-propanol-16208024
http://www.sciencemadness.org/smwiki/index.php/Ethanolamine
https://m.chemicalbook.com/ProductMSDSDetailCB9105618_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9105618_EN.htm
https://www.satelliteinter.com/blog/what-are-the-applications-of-ethanolamine-in-the-pharmaceutical-formulations-600534.html
https://www.satelliteinter.com/blog/what-are-the-applications-of-ethanolamine-in-the-pharmaceutical-industry-812068.html
https://www.nbinno.com/pharmaceutical-intermediates/n-methylethanolamine-versatile-chemical-intermediate-for-pharmaceuticals-coatings-and-agriculture-yq
https://en.wikipedia.org/wiki/Drug_precursors
https://www.benchchem.com/product/b044665#3-amino-1-propanol-vs-other-amino-alcohols-in-drug-discovery
https://www.benchchem.com/product/b044665#3-amino-1-propanol-vs-other-amino-alcohols-in-drug-discovery
https://www.benchchem.com/product/b044665#3-amino-1-propanol-vs-other-amino-alcohols-in-drug-discovery
https://www.benchchem.com/product/b044665#3-amino-1-propanol-vs-other-amino-alcohols-in-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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